2H-thiopyrano[2,3-b]pyridin-4(3H)-one

• IUPAC Name: 2,3-dihydrothiopyrano[2,3-b]pyridin-4-one
• InChI: InChI=1S/C8H7NOS/c10-7-3-5-11-8-6(7)2-1-4-9-8/h1-2,4H,3,5H2
• InChI Key: YVONCYKXWZJWHM-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C(C1=O)C=CC=N2
• Molecular Formula: C8H7NOS
• DSSTOX Substance ID: DTXSID50951316
• Molecular Weight: 165.21 g/mol
• CAS RN: 286472-03-5

Description

“2H-thiopyrano[2,3-b]pyridin-4(3H)-one” is a chemical compound that has been synthesized and studied for its potential biological activities. It belongs to a class of compounds known as pyridine derivatives, which have been reported to possess important biological activities, such as antihypertensive, antitumor, and antifungal effects.

Synthesis Analysis

The synthesis of “2H-thiopyrano[2,3-b]pyridin-4(3H)-one” involves a series of chemical reactions. The intermediate of 2H-thiopyrano[2,3-b]pyridin-4(3H)-one was synthesized from 2-chloronicotinic acid. The target compounds were then obtained by the reactions of aldehyde with 2H-thiopyrano[2,3-b]pyridin-4(3H)-one in ethanol.

Molecular Structure Analysis

The molecular structure of “2H-thiopyrano[2,3-b]pyridin-4(3H)-one” was confirmed by MS and 1H-NMR and element analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “2H-thiopyrano[2,3-b]pyridin-4(3H)-one” include the reactions of aldehyde with 2H-thiopyrano[2,3-b]pyridin-4(3H)-one in ethanol.

Scientific Research Applications

Antifungal Activity

• . These compounds exhibited activity against several fungi, with compound 5a showing the most promising effect.

Synthesis routes and methods I

Procedure details

A solution of 14 g. (61.6 mmol) 3-(3-Carboxy-2-pyridylthio)propionic Acid [prepared as described in lit.: J. Heterocyclic Chem., 37, 379 (2000)] and 15 g. (185 mmol, 3 eqs) of anhydrous sodium acetate, in 200 mL. of acetic anhydride was refluxed (160° C.) under stirring, N2 atm, dry conditions, for 2 hours. Cooled, diluted with 300 mL of water, basified with 30% ammonium hydroxide solution to pH 8-9, extracted with 3×200 mL chloroform. Combined organics washed with 2×60 mL Sodium bicarbonate (satn.sol), water, dried, evaporated, gave 2.8 g. (27%) of the title compound, reddish solid, m.p. 66-8° C., (M+H)+=166.2.

Synthesis routes and methods II

Procedure details

A solution of 14 g. (61.6 mmol) 3-(3-Carboxy-2-pyridylthio)propionic acid [prepared as described in lit.: J. Heterocyclic Chem., 37.379(2000)]and 15 g.(185 mmol, 3 eqs) of anhydrous sodium acetate, in 200 mL. of acetic anhydride was refluxed (160° C.) under stirring, N2 atm, dry conditions, for 2 hours. Cooled, diluted with 300 mL of water, basified with 30% ammonium hydroxide solution to pH 8–9, extracted with 3×200 mL chloroform. Combined organics washed with 2×60 mL Sodium bicarbonate (satn.sol), water, dried, evaporated, gave 2.8 g. (27%) of the title compound, reddish solid, m.p.66–8° C., (M+H)+=166.2.